Cas no 1157110-55-8 ([(1-methyl-1H-pyrazol-5-yl)methyl][(oxolan-2-yl)methyl]amine)

• Product Name: [(1-methyl-1H-pyrazol-5-yl)methyl][(oxolan-2-yl)methyl]amine
• CAS No: 1157110-55-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5230770
• PubChem ID: 43663218
• Update Time: 2026-03-07

[(1-methyl-1H-pyrazol-5-yl)methyl][(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• [(1-Methyl-1H-pyrazol-5-yl)methyl](oxolan-2-ylmethyl)amine
• [(1-methyl-1H-pyrazol-5-yl)methyl][(oxolan-2-yl)methyl]amine
• 1-(1-Methyl-1h-pyrazol-5-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine
• STL585257
• 1-(1-methyl-1H-pyrazol-5-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine
• 1H-Pyrazole-5-methanamine, 1-methyl-N-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C10H17N3O/c1-13-9(4-5-12-13)7-11-8-10-3-2-6-14-10/h4-5,10-11H,2-3,6-8H2,1H3
• InChI Key： HNIYWMKLUXSVHV-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• XLogP3: 0
• Topological Polar Surface Area: 39.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [(1-methyl-1H-pyrazol-5-yl)methyl][(oxolan-2-yl)methyl]amine

Introduction to [(1-methyl-1H-pyrazol-5-yl)methyl][(oxolan-2-yl)methyl]amine (CAS No. 1157110-55-8)

Compound with the chemical name [(1-methyl-1H-pyrazol-5-yl)methyl][(oxolan-2-yl)methyl]amine (CAS No. 1157110-55-8) represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in various biochemical pathways and therapeutic interventions. The molecular structure of this compound incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry.

The presence of the 1-methyl-1H-pyrazol-5-yl group in the molecular structure suggests a high degree of functionalization, which can influence the compound's reactivity and interactions with biological targets. Pyrazole derivatives are widely studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of an additional (oxolan-2-yl)methyl group further enhances the compound's complexity, potentially modulating its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate complex biological pathways. The compound [(1-methyl-1H-pyrazol-5-yl)methyl][(oxolan-2-yl)methyl]amine stands out as a promising candidate due to its unique structural features. Studies have indicated that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The pyrazole ring, in particular, has been identified as a key pharmacophore in several drug candidates that have successfully transitioned into clinical trials.

The (oxolan-2-yl)methyl moiety adds another layer of functionality to the molecule, which could be exploited for designing more selective and potent inhibitors. This structural feature is reminiscent of compounds that have shown promise in preclinical studies for their ability to interact with specific protein targets. The combination of these two functional groups makes [(1-methyl-1H-pyrazol-5-yl)methyl][(oxolan-2-yl)methyl]amine a versatile scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical mediators of numerous biological processes, and their dysregulation is often associated with various diseases. By targeting specific enzymes, this compound could offer a novel therapeutic approach to treat conditions such as diabetes, obesity, and cardiovascular diseases. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes like kinases and phosphodiesterases, which are implicated in cancer and inflammatory responses.

The pharmacological profile of [(1-methyl-1H-pyrazol-5-yl)methyl][(oxolan-2-yl)methyl]amine is further enhanced by its ability to cross the blood-brain barrier. This property is crucial for developing treatments for central nervous system disorders such as Alzheimer's disease and Parkinson's disease. The pyrazole ring is known to enhance lipophilicity, which facilitates penetration across biological membranes. Additionally, the presence of the (oxolan-2-yl)methyl group may contribute to stabilizing the compound's structure in vivo, thereby improving its bioavailability.

In conclusion, the compound [(1-methyl-1H-pyrazol-5-yl)methyl][(oxolan-2-yl)methyl]amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of complex biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.